Tetradecanol Tetradecanol Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999)
Tetradecan-1-ol is a long-chain fatty alcohol that is tetradecane substituted by a hydroxy group at position 1. It has a role as a plant metabolite, a volatile oil component and a pheromone. It is a long-chain primary fatty alcohol and a tetradecanol.
1-Tetradecanol is a natural product found in Angelica gigas, Fusarium fujikuroi, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 112-72-1
VCID: VC20863478
InChI: InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3
SMILES: CCCCCCCCCCCCCCO
Molecular Formula: C14H30O
Molecular Weight: 214.39 g/mol

Tetradecanol

CAS No.: 112-72-1

Cat. No.: VC20863478

Molecular Formula: C14H30O

Molecular Weight: 214.39 g/mol

* For research use only. Not for human or veterinary use.

Tetradecanol - 112-72-1

Specification

Description Tetradecanol is a colorless thick liquid (heated) with a faint alcohol odor. Solidifies and floats on water. (USCG, 1999)
Tetradecan-1-ol is a long-chain fatty alcohol that is tetradecane substituted by a hydroxy group at position 1. It has a role as a plant metabolite, a volatile oil component and a pheromone. It is a long-chain primary fatty alcohol and a tetradecanol.
1-Tetradecanol is a natural product found in Angelica gigas, Fusarium fujikuroi, and other organisms with data available.
CAS No. 112-72-1
Molecular Formula C14H30O
Molecular Weight 214.39 g/mol
IUPAC Name tetradecan-1-ol
Standard InChI InChI=1S/C14H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h15H,2-14H2,1H3
Standard InChI Key HLZKNKRTKFSKGZ-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCO
Canonical SMILES CCCCCCCCCCCCCCO
Boiling Point 505.8 °F at 760 mmHg (USCG, 1999)
295.8 °C
Colorform White solid
White crystals
Leaflets
Flash Point 285 °F (USCG, 1999)
140.5 °C
285 °F (141 °C) (Open cup)
Melting Point 99.7 °F (USCG, 1999)
37.7 °C
Liquid Molar Volume = 0.2604 cu m/kmol (determined at the triple point); IG Heat of Formation = -4.8409X10+8 J/kmol; Heat of Fusion at Melting Point = 4.9510X10+7 J/kmol (determined for the beta form)
39.5 °C

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